Cas no 1997393-50-6 (ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate)

• Product Name: ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate
• CAS No: 1997393-50-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5686173
• PubChem ID: 92959953
• Update Time: 2025-10-21

ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1997393-50-6
• SCHEMBL21117864
• EN300-2466598
• ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)11(13)8-10-6-4-5-9(2)7-10/h4-7,11H,3,8,13H2,1-2H3/t11-/m1/s1
• InChI Key： NPSYCLHHTUNXOD-LLVKDONJSA-N
• SMILES： O(CC)C([C@@H](CC1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate

Comprehensive Overview of Ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997393-50-6)

Ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997393-50-6) is a chiral ester derivative with significant applications in pharmaceutical and biochemical research. This compound, often referred to as a non-natural amino acid ester, is widely utilized in the synthesis of peptides, drug intermediates, and bioactive molecules. Its unique stereochemical configuration and functional group versatility make it a valuable building block in modern organic chemistry.

The growing interest in chiral compounds and enantioselective synthesis has propelled the demand for Ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate. Researchers are increasingly focusing on its role in developing targeted therapeutics, particularly in the fields of neurology and oncology. Its methylphenyl moiety enhances lipophilicity, which is critical for improving drug bioavailability—a hot topic in drug formulation discussions.

From an industrial perspective, CAS 1997393-50-6 is synthesized through asymmetric catalysis, a method gaining traction due to its efficiency and environmental benefits. This aligns with the global push for green chemistry and sustainable manufacturing. Users searching for "chiral amino acid esters in drug development" or "applications of 3-methylphenyl derivatives" will find this compound highly relevant to their queries.

In analytical chemistry, Ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate is characterized using advanced techniques like HPLC and NMR spectroscopy. These methods ensure high purity, a key concern for laboratories working with pharmaceutical intermediates. The compound's stability under various conditions also makes it suitable for long-term storage, addressing another common user question about chemical shelf life.

The versatility of CAS 1997393-50-6 extends to bioconjugation and proteomics research, where it serves as a linker or modifier. This application is particularly trending in antibody-drug conjugates (ADCs), a rapidly expanding area in precision medicine. Such interdisciplinary relevance ensures that this compound remains a focal point in both academic and industrial research.

For those exploring structure-activity relationships (SAR), the ethyl ester group in this molecule offers tunable reactivity, enabling customized modifications. This feature is frequently discussed in forums on medicinal chemistry optimization, making the compound a recurring subject in scientific literature and patent filings.

In summary, Ethyl (2R)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997393-50-6) exemplifies the intersection of chiral technology and applied biochemistry. Its multifaceted roles—from drug design to analytical standards—underscore its importance in contemporary science, while its alignment with industry trends ensures sustained relevance in search-driven research landscapes.